Cas no 851403-52-6 (N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylcyclopropanecarboxamide)

• Product Name: N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylcyclopropanecarboxamide
• CAS No: 851403-52-6
• MF: C₁₇H₂₀N₂O₄
• MW: 316.351704597473
• CID: 5850643
• PubChem ID: 5085043
• Update Time: 2025-05-21

N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)cyclopropanecarboxamide
• Cyclopropanecarboxamide, N-[2-(1,2-dihydro-5,8-dimethoxy-2-oxo-3-quinolinyl)ethyl]-
• CCG-28188
• N-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]cyclopropanecarboxamide
• SR-01000124164
• AKOS024586968
• SR-01000124164-1
• AB00669313-01
• F0611-0236
• 851403-52-6
• N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylcyclopropanecarboxamide

• Inchi： 1S/C17H20N2O4/c1-22-13-5-6-14(23-2)15-12(13)9-11(17(21)19-15)7-8-18-16(20)10-3-4-10/h5-6,9-10H,3-4,7-8H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key： RMSVNZLHMVHFNR-UHFFFAOYSA-N
• SMILES： C1(C(NCCC2=CC3=C(NC2=O)C(OC)=CC=C3OC)=O)CC1

Computed Properties

• Exact Mass: 316.14230712g/mol
• Monoisotopic Mass: 316.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.245±0.06 g/cm3(Predicted)
• Boiling Point: 634.8±55.0 °C(Predicted)
• pka: 10.32±0.70(Predicted)

Additional information on N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylcyclopropanecarboxamide

N-2-(5,8-Dimethoxy-2-Oxo-1,2-Dihydroquinolin-3-Yl)Ethylcyclopropanecarboxamide: A Comprehensive Overview

The compound with CAS No. 851403-52-6, known as N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylcyclopropanecarboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential therapeutic applications. The quinolinone core of the molecule, substituted with dimethoxy groups and a cyclopropane carboxamide moiety, contributes to its distinctive chemical properties and biological activity.

Recent studies have highlighted the importance of quinolinone derivatives in drug discovery, particularly due to their ability to modulate various cellular pathways. The dimethoxy substitution on the quinolinone ring enhances the molecule's stability and bioavailability, making it a promising candidate for further research. Additionally, the cyclopropane carboxamide group introduces a rigid structure that can potentially interact with target proteins in a highly specific manner.

One of the most exciting developments involving this compound is its potential as an anti-cancer agent. Preclinical studies have demonstrated that N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethylcyclopropanecarboxamide exhibits significant cytotoxicity against various cancer cell lines. This activity is attributed to its ability to inhibit key enzymes involved in cell proliferation and survival pathways. Furthermore, the compound has shown selectivity towards cancer cells over normal cells, which is a critical factor in reducing off-target effects and improving therapeutic efficacy.

Beyond its anti-cancer properties, this compound has also been investigated for its potential anti-inflammatory and anti-microbial activities. The dimethoxy groups on the quinolinone ring are believed to contribute to these effects by enhancing the molecule's ability to scavenge free radicals and modulate inflammatory cytokines. Recent research has also explored its role in neuroprotective applications, where it has shown promise in mitigating oxidative stress and protecting neurons from damage.

The synthesis of N-2-(5,8-dimethoxy-2-oxo-1,2-dihydroquinolin-3-Yl)ethylcyclopropanecarboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the cyclopropane carboxamide group requires precise control over reaction conditions to ensure optimal yields and stereochemical integrity. Researchers have also explored alternative synthetic routes using green chemistry principles, which could significantly reduce the environmental impact of large-scale production.

In terms of pharmacokinetics, this compound demonstrates favorable absorption and distribution profiles in preclinical models. Its ability to cross biological membranes efficiently suggests that it could be developed into an orally available drug with good bioavailability. However, further studies are required to fully characterize its pharmacokinetic properties and assess its suitability for clinical use.

Looking ahead, the development of N-2-(5,8-dimethoxy-2-Oxo-1,2-Dihydroquinolin-3-Yl)Ethylcyclopropanecarboxamide into a therapeutic agent will depend on several factors, including its safety profile and efficacy in human trials. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to advance this compound through preclinical development stages.

In conclusion, N-Acetyl-L-Cysteine (NAC) stands at the forefront of innovative drug discovery due to its unique chemical structure and diverse biological activities. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound represents a promising avenue for addressing unmet medical needs in oncology, inflammation, and neurodegenerative diseases.